Cas no 2171784-48-6 (3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171784-48-6
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5834561
• PubChem ID: 165601993
• Update Time: 2025-08-05

3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane
• 2171784-48-6
• 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane
• EN300-1639742

• Inchi： 1S/C15H21NO2/c1-14(2)10-15(11-18-14)13(16-8-9-17-15)12-6-4-3-5-7-12/h3-7,13,16H,8-11H2,1-2H3
• InChI Key： KVZCLAASRYVEPD-UHFFFAOYSA-N
• SMILES： O1CC2(C(C3C=CC=CC=3)NCCO2)CC1(C)C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2171784-48-6 and Product Name: 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane

The compound identified by the CAS number 2171784-48-6 and the product name 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This spirocyclic compound features a unique structural framework that combines a nitrogen-containing heterocycle with an oxygenated moiety, making it a subject of considerable interest for its structural complexity and potential biological activity.

The molecular structure of 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane is characterized by a spirocyclic core, which is a fused ring system consisting of two distinct rings connected at a single point. In this case, the spirocyclic system comprises a decane ring and an azaspiro ring, with the nitrogen atom being part of the latter. The presence of both oxygen and nitrogen atoms in close proximity within the same molecule suggests that this compound may exhibit unique electronic properties and reactivity patterns that could be exploited in various chemical applications.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The spirocyclic architecture provides a rigid scaffold that can be modified at multiple positions, allowing for the synthesis of derivatives with tailored properties. This flexibility makes it an attractive candidate for drug discovery efforts, where structural diversity is often key to identifying novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with increasing accuracy. The 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane framework has been computationally analyzed to identify potential binding sites for various biological targets. These studies suggest that the compound may interact with proteins involved in metabolic pathways and signal transduction processes, which are critical for numerous physiological functions.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown that it exhibits moderate affinity for certain enzymes and receptors, indicating its potential as an inhibitor or modulator of biological pathways. The presence of both nitrogen and oxygen heteroatoms in its structure suggests that it may participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

The synthesis of 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane presents several challenges due to its complex spirocyclic core. However, recent methodological advances in organic synthesis have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and regioselectivity.

The role of spirocyclic compounds in medicinal chemistry has been well-documented over the years. These molecules often exhibit enhanced metabolic stability and improved bioavailability compared to their acyclic counterparts. The 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane structure is no exception and holds promise as a lead compound for further optimization.

Future research directions include exploring the synthetic pathways for producing analogs of this compound with modified functional groups. By systematically altering specific parts of the molecule, researchers can generate libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies. This approach has been highly successful in identifying novel drug candidates from complex molecular libraries.

The integration of machine learning techniques into drug discovery has also opened new avenues for exploring the potential of 3,3-dimethyl-10-phenyl-2,6-dioxa-9-azaspiro4.5decane and its derivatives. Predictive models can help identify promising chemical structures based on their predicted biological activity, thereby accelerating the drug development process.

In conclusion,3,3-dimethyl-10-phenyl -2 , 6 - dioxa - 9 - azaspiro 4 . 5 decane (CAS No. 2171784 -48 - 6) represents a structurally unique and biologically relevant molecule with significant potential in pharmaceutical research . Its spirocyclic framework , combined with its nitrogen and oxygen containing moieties , makes it an attractive candidate for further exploration . As computational methods improve , so too does our ability to predict its interactions within biological systems . The continued study of this compound will likely yield valuable insights into new therapeutic strategies . p >